Cas no 2549052-38-0 (3-(4-{2-Methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione)

3-(4-{2-Methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione is a heterocyclic compound featuring a pyridopyrimidine core linked to a benzothiazole-1,1-dione moiety via a piperazine bridge. This structure imparts potential pharmacological relevance, particularly in kinase inhibition or receptor modulation, due to its fused aromatic systems and polar sulfone group. The compound's rigid scaffold and nitrogen-rich framework suggest high binding affinity and selectivity for biological targets. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in medicinal chemistry research. The presence of the 2-methyl group on the pyridopyrimidine ring may enhance metabolic stability, while the sulfone moiety could improve solubility and pharmacokinetic properties.
3-(4-{2-Methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione structure
2549052-38-0 structure
Product Name:3-(4-{2-Methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione
CAS No:2549052-38-0
MF:C19H18N6O2S
MW:394.450221538544
CID:5313926
PubChem ID:154883301
Update Time:2025-10-29

3-(4-{2-Methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • 4-[4-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-1-piperazinyl]-2-methylpyrido[3,4-d]pyrimidine
    • F6789-7408
    • 2549052-38-0
    • 3-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione
    • AKOS040730591
    • 3-(4-{2-Methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione
    • Inchi: 1S/C19H18N6O2S/c1-13-21-16-12-20-7-6-14(16)18(22-13)24-8-10-25(11-9-24)19-15-4-2-3-5-17(15)28(26,27)23-19/h2-7,12H,8-11H2,1H3
    • InChI Key: VBWHOTQOBQJPPJ-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2C(=N1)N1CCN(C2C3C=CN=CC=3N=C(C)N=2)CC1)(=O)=O

Computed Properties

  • Exact Mass: 394.12119501g/mol
  • Monoisotopic Mass: 394.12119501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 714
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • Density: 1.54±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 592.5±60.0 °C(Predicted)
  • pka: 4.69±0.30(Predicted)

3-(4-{2-Methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6789-7408-2μmol
3-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione
2549052-38-0
2μmol
$85.5 2023-09-07
Life Chemicals
F6789-7408-5μmol
3-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione
2549052-38-0
5μmol
$94.5 2023-09-07
Life Chemicals
F6789-7408-10μmol
3-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione
2549052-38-0
10μmol
$103.5 2023-09-07
Life Chemicals
F6789-7408-20μmol
3-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione
2549052-38-0
20μmol
$118.5 2023-09-07
Life Chemicals
F6789-7408-1mg
3-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione
2549052-38-0
1mg
$81.0 2023-09-07
Life Chemicals
F6789-7408-2mg
3-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione
2549052-38-0
2mg
$88.5 2023-09-07
Life Chemicals
F6789-7408-3mg
3-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione
2549052-38-0
3mg
$94.5 2023-09-07
Life Chemicals
F6789-7408-4mg
3-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione
2549052-38-0
4mg
$99.0 2023-09-07
Life Chemicals
F6789-7408-5mg
3-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione
2549052-38-0
5mg
$103.5 2023-09-07
Life Chemicals
F6789-7408-10mg
3-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione
2549052-38-0
10mg
$118.5 2023-09-07

3-(4-{2-Methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione Related Literature

Additional information on 3-(4-{2-Methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione

3-(4-{2-Methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione: A Comprehensive Overview

The compound 3-(4-{2-Methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione (CAS No. 2549052-38-0) is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of benzothiazole derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule's structure is characterized by a benzothiazole core fused with a dione group, which is further connected to a piperazine ring substituted with a 2-methylpyrido[3,4-d]pyrimidine moiety. This unique combination of functional groups and heterocyclic systems contributes to its intriguing pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like benzothiazoles and pyrido[3,4-d]pyrimidines in designing bioactive molecules. The benzothiazole framework is known for its ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. Similarly, the pyrido[3,4-d]pyrimidine moiety adds additional complexity and functionality to the molecule, potentially enhancing its binding affinity and selectivity towards specific targets. The presence of a piperazine ring further enhances the compound's flexibility and ability to form hydrogen bonds, which are critical for drug-receptor interactions.

One of the most promising aspects of this compound is its potential as an anti-cancer agent. Recent studies have demonstrated that certain benzothiazole derivatives exhibit significant cytotoxic activity against various cancer cell lines. The incorporation of the 2-methylpyrido[3,4-d]pyrimidine group may further amplify this activity by introducing additional electron-withdrawing or donating effects that modulate the compound's reactivity. Moreover, the dione group in the benzothiazole core could play a role in redox cycling or metal chelation, mechanisms that are often exploited in anti-cancer therapies.

In addition to its anti-cancer potential, this compound has shown promise in other therapeutic areas such as anti-inflammatory and anti-microbial activities. The benzothiazole framework has been reported to exhibit anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes, while the piperazine ring may contribute to anti-microbial activity by disrupting bacterial cell membranes or inhibiting key enzymes involved in bacterial metabolism.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques such as Suzuki coupling and nucleophilic aromatic substitution. These methods allow for precise control over the molecule's structure and functional groups, ensuring high purity and consistency in the final product. The use of microwave-assisted synthesis has also been explored to optimize reaction conditions and improve yields.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These analyses confirm the compound's molecular structure and provide insights into its conformational flexibility and stability under various conditions.

Looking ahead, further research is needed to fully elucidate the mechanism of action of this compound and identify its optimal therapeutic applications. Preclinical studies focusing on pharmacokinetics, toxicity profiles, and efficacy in animal models are essential steps toward advancing this compound into clinical trials. Additionally, exploring structural modifications to enhance solubility or bioavailability could further improve its therapeutic potential.

In conclusion, 3-(4-{2-Methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione represents a cutting-edge molecule with vast opportunities in drug discovery. Its unique structure combines multiple functional groups that offer diverse biological activities, making it a valuable candidate for addressing unmet medical needs across various therapeutic areas.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD